Cas no 2227918-45-6 (tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-3-methoxyphenyl}carbamate
• CAS No: 2227918-45-6
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6587933
• PubChem ID: 165674669
• Update Time: 2025-07-18

tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-3-methoxyphenyl}carbamate
• EN300-1899079
• 2227918-45-6
• tert-butyl N-{4-[(1S)-2-amino-1-hydroxyethyl]-3-methoxyphenyl}carbamate

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(18)16-9-5-6-10(11(17)8-15)12(7-9)19-4/h5-7,11,17H,8,15H2,1-4H3,(H,16,18)/t11-/m1/s1
• InChI Key： VYTRTQLOLVHABD-LLVKDONJSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)OC)[C@@H](CN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-3-methoxyphenyl}carbamate

Professional Introduction to Tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-3-methoxyphenyl}carbamate (CAS No. 2227918-45-6)

Tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-3-methoxyphenyl}carbamate, with the CAS number 2227918-45-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, has been the subject of extensive research due to its potential applications in drug development and therapeutic interventions.

The molecular formula of tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-3-methoxyphenyl}carbamate underscores its complexity and the unique interactions it can exhibit with biological targets. The presence of a tert-butyl group enhances the compound's lipophilicity, making it more suitable for membrane interactions, while the N-substituted carbamate moiety contributes to its stability and reactivity in biochemical pathways.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the pharmacophoric properties of this compound. Studies have demonstrated that the chiral center at the (1S) configuration plays a crucial role in its binding affinity and selectivity. This specificity is particularly important in drug design, where precise targeting of biological receptors can minimize side effects and enhance therapeutic efficacy.

In the realm of medicinal chemistry, the synthesis of tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-3-methoxyphenyl}carbamate has been optimized through multi-step organic reactions, including condensation, hydrolysis, and stereoselective transformations. The use of advanced catalytic systems has improved yield and purity, making it more feasible for large-scale production. These synthetic methodologies are critical for ensuring that pharmaceutical-grade materials are produced consistently and reliably.

The biological activity of this compound has been explored in various preclinical studies. Research indicates that it exhibits inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This makes it a promising candidate for developing novel anti-inflammatory agents. Additionally, its structural features suggest potential applications in neurodegenerative diseases, where modulating enzymatic activity can slow disease progression.

One of the most compelling aspects of tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-3-methoxyphenyl}carbamate is its versatility in drug design. The combination of a hydroxyethyl group and a methoxyphenyl ring provides multiple sites for functionalization, allowing chemists to tailor its properties for specific therapeutic needs. This flexibility has led to innovative approaches in developing prodrugs and targeted delivery systems.

The role of this compound in clinical trials is also noteworthy. While still in early stages, preliminary results have shown encouraging signs of efficacy in treating certain conditions without significant adverse effects. These findings have sparked interest among pharmaceutical companies looking to develop next-generation therapeutics based on novel chemical scaffolds.

The future directions for research on tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-3-methoxyphenyl}carbamate include exploring its mechanism of action at a molecular level. Advanced spectroscopic techniques and crystallographic studies are being employed to elucidate how this compound interacts with biological targets. Understanding these interactions will provide valuable insights for optimizing its pharmacological properties.

tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-3-methoxyphenyl}carbamate (CAS No. 2227918-45-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising biological activities, make it a valuable tool for developing new drugs. As research continues to uncover its potential, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.